Cas no 71609-79-5 (14-ACETYLVIRESCENINE)

• Product Name: 14-ACETYLVIRESCENINE
• CAS No: 71609-79-5
• Molecular Formula: C₂₅H₃₉NO₇
• Molecular Weight: 465.58000
• CID: 976616
• PubChem ID: 100964236

14-ACETYLVIRESCENINE Properties

Names and Identifiers

• 14-ACETYLVIRESCENINE
• Eldelidin
• Deltamine (6CI,7CI)
• [(1S,2R,3R,4S,5R,6S,8R,9R,10S,13S,16S,17R)-11-Ethyl-8,9,16-trihydroxy-6-methoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] acetate
• ACETYLVIRESCENINE
• 71609-79-5

• InChIKey： QAFUNFQLCIKXQS-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H39NO7/c1-5-26-11-22(12-31-3)7-6-18(28)25-15-8-14-16(32-4)9-23(29,19(15)20(14)33-13(2)27)24(30,21(25)26)10-17(22)25/h14-21,28-30H,5-12H2,1-4H3
• SMILES： N1(CC)C[C@@]2(CC[C@H]([C@]34[C@H]1[C@](C[C@H]23)([C@]1([C@H]2[C@@H]4C[C@@H]([C@@H](C1)OC)[C@@H]2OC(=O)C)O)O)O)COC

Computed Properties

• Exact Mass: 465.27300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 465.27265258g/mol
• Heavy Atom Count: 33
• Complexity: 855
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.515
• Topological Polar Surface Area: 109Ų

Experimental Properties

• LogP: 0.50070
• PSA: 108.69000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids